Ethyl (3S,4S)-4-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride

• IUPAC Name: ethyl (3S,4S)-4-(trifluoromethyl)pyrrolidine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C8H12F3NO2.ClH/c1-2-14-7(13)5-3-12-4-6(5)8(9,10)11;/h5-6,12H,2-4H2,1H3;1H/t5-,6-;/m1./s1
• InChI Key: QNXAUJZMLPWYNN-KGZKBUQUSA-N
• Canonical SMILES: CCOC(=O)C1CNCC1C(F)(F)F.Cl
• Isomeric SMILES: CCOC(=O)[C@@H]1CNC[C@H]1C(F)(F)F.Cl
• Molecular Formula: C8H13ClF3NO2
• Molecular Weight: 247.64 g/mol

Description

Ethyl (3S,4S)-4-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride is a compound of interest in the field of organic chemistry due to its potential applications in pharmaceuticals and agrochemicals. While the provided papers do not directly discuss this specific compound, they do provide insights into the synthesis, molecular structure, and chemical properties of related pyrrolidine derivatives, which can be useful in understanding the compound .

Synthesis Analysis

The synthesis of pyrrolidine derivatives is a topic of interest in several of the provided papers. For instance, efficient syntheses of pyrrole derivatives using triethylamine as a base under stoichiometric conditions have been reported, which could be relevant to the synthesis of the target compound . Additionally, the synthesis of various pyridine and pyrazole derivatives has been described, indicating a broad interest in the synthesis of nitrogen-containing heterocycles . These methods could potentially be adapted for the synthesis of Ethyl (3S,4S)-4-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride.

Molecular Structure Analysis

The molecular structure of pyrrolidine derivatives is crucial for their chemical properties and biological activity. X-ray diffraction has been used to determine the accurate molecular parameters of related compounds, providing insights into the stereochemistry and conformation of these molecules . Such structural analyses are essential for understanding the molecular geometry and potential reactivity of Ethyl (3S,4S)-4-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride.

Chemical Reactions Analysis

The reactivity of pyrrolidine derivatives is influenced by their functional groups and molecular structure. The papers discuss various chemical reactions, including condensation, esterification, bromination, and trifluoroacetylation, which are relevant to the functionalization of pyrrolidine rings . These reactions could be pertinent to the chemical transformations that Ethyl (3S,4S)-4-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride might undergo.

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrrolidine derivatives, such as their spectroscopic characteristics, thermodynamic parameters, and binding energies, have been evaluated using various analytical techniques and quantum chemical calculations . These studies provide a deeper understanding of the stability, reactivity, and intermolecular interactions of these compounds, which are important for the practical applications of Ethyl (3S,4S)-4-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride.

Scientific Research Applications

Synthesis of Highly Functionalized Tetrahydropyridines

Ethyl 2-methyl-2,3-butadienoate, acting as a 1,4-dipole synthon, undergoes [4 + 2] annulation with N-tosylimines in the presence of an organic phosphine catalyst to form ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates. This reaction showcases complete regioselectivity and excellent yields, expanding the reaction scope to include ethyl 2-(substituted-methyl)-2,3-butadienoates for the synthesis of ethyl 2,6-cis-disubstituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with high diastereoselectivities (Zhu, Lan, & Kwon, 2003).

Trifluoromethylated Pyrano[4,3-b]pyrans Synthesis

A one-pot three-component reaction (MCR) promoted by ammonium acetate was used to synthesize Ethyl 2-hydroxy-7-methyl-5-oxo-4-aryl-2-(trifluoromethyl)-3,4-dihydro-2H,5H-pyrano[4,3-b]pyran-3-carboxylate derivatives. This study not only explored the efficiency of ammonium acetate and solvent effects on the reaction but also paved the way for synthesizing related fluorinated fused heterocyclic compounds (Wang et al., 2012).

Synthesis of Ethyl 4-cyano-5-hydroxy-2-methyl-1H-pyrrole-3-carboxylate

The reaction of ethyl 2-chloroacetoacetate with cyanoacetamide in the presence of triethylamine under stoichiometric conditions leads to high yields of ethyl 4-cyano-2-hydroxy-2-methyl-5-oxopyrrolidine-3-carboxylate. This process facilitates access to a new library of pyrrole derivatives, demonstrating the versatility of triethylamine in synthesizing important pyrrole systems (Dawadi & Lugtenburg, 2011).